2-[(2,2'-bithien-5-ylmethylene)amino]phenol

• IUPAC Name: 2-[(5-thiophen-2-ylthiophen-2-yl)methylideneamino]phenol
• InChI: InChI=1S/C15H11NOS2/c17-13-5-2-1-4-12(13)16-10-11-7-8-15(19-11)14-6-3-9-18-14/h1-10,17H
• InChI Key: KCZVKHJWEKFMKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N=CC2=CC=C(S2)C3=CC=CS3)O
• Molecular Formula: C15H11NOS2
• Molecular Weight: 285.4 g/mol

Description

2-[(2,2'-bithien-5-ylmethylene)amino]phenol is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in various fields, including material science, optoelectronics, and biomedicine.

Mechanism of Action

The mechanism of action of 2-[(2,2'-bithien-5-ylmethylene)amino]phenol is not fully understood. However, it is believed to interact with cellular components, such as DNA and proteins, to induce cell death in cancer cells. It has also been shown to exhibit fluorescence properties, which can be used for imaging biological systems.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2,2'-bithien-5-ylmethylene)amino]phenol exhibits cytotoxic effects on cancer cells. It has also been shown to exhibit fluorescence properties, which can be used for imaging biological systems. However, the biochemical and physiological effects of the compound on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2,2'-bithien-5-ylmethylene)amino]phenol in lab experiments include its high yield and purity, as well as its potential applications in various fields. However, the limitations include the lack of understanding of its mechanism of action and its potential toxicity on normal cells and tissues.

Future Directions

There are several future directions for the study of 2-[(2,2'-bithien-5-ylmethylene)amino]phenol. These include further studies on its mechanism of action, its potential applications in biomedicine, and its toxicity on normal cells and tissues. Additionally, the synthesis method can be further optimized to achieve higher yields and purity of the product. The compound can also be modified to improve its properties and expand its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[(2,2'-bithien-5-ylmethylene)amino]phenol involves the reaction of 2,2'-bithiophene-5-carbaldehyde with 2-aminophenol in the presence of a base catalyst. The reaction proceeds through a condensation reaction to form the desired product. The synthesis method has been optimized to achieve high yields and purity of the product.

Scientific Research Applications

2-[(2,2'-bithien-5-ylmethylene)amino]phenol has been studied extensively for its potential applications in various fields. In material science, it has been used as a building block for the synthesis of organic semiconductors and polymers. In optoelectronics, it has been used as a fluorescent probe for the detection of metal ions. In biomedicine, it has been studied for its potential use as an anticancer agent and as a fluorescent probe for imaging biological systems.